Cas no 1935139-77-7 (4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one)

• Product Name: 4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one
• CAS No: 1935139-77-7
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5045022
• Update Time: 2025-05-24

4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-((piperidin-4-yloxy)methyl)pyrrolidin-2-one
• 4-(piperidin-4-yloxymethyl)pyrrolidin-2-one
• 4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one

• Inchi： 1S/C10H18N2O2/c13-10-5-8(6-12-10)7-14-9-1-3-11-4-2-9/h8-9,11H,1-7H2,(H,12,13)
• InChI Key： MPOAWTPRUKHLNM-UHFFFAOYSA-N
• SMILES： O(CC1CC(NC1)=O)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: -0.5
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one

Comprehensive Overview of 4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one (CAS No. 1935139-77-7)

4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one (CAS No. 1935139-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and pyrrolidinone moieties, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The molecular structure of 4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one features a pyrrolidin-2-one core linked to a piperidin-4-yloxy group, making it a valuable scaffold for designing novel therapeutic agents. Its CAS No. 1935139-77-7 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in medicinal chemistry. Recent studies highlight its potential as a precursor for central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier.

In the context of current research trends, 4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one is often discussed alongside keywords like "small molecule inhibitors", "neuroprotective agents", and "kinase modulators". These terms align with user queries in search engines and AI-driven platforms, where professionals seek insights into next-generation drug candidates. The compound's synthetic accessibility and structural adaptability further contribute to its appeal in high-throughput screening programs.

From a synthetic chemistry perspective, the preparation of CAS No. 1935139-77-7 involves multi-step organic reactions, including amine coupling and etherification processes. Optimizing these protocols is a hot topic in forums and publications, as researchers aim to improve yield and purity. The compound's physicochemical properties, such as solubility and stability, are also critical for formulation scientists working on oral bioavailability enhancement.

Beyond pharmaceuticals, 4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one has potential applications in agrochemicals and material science. Its hybrid structure offers opportunities for designing biodegradable polymers or catalysts, topics frequently explored in green chemistry initiatives. Environmental considerations, such as eco-friendly synthesis routes, are increasingly tied to discussions about this compound, addressing user concerns about sustainable practices.

Analytical characterization of CAS No. 1935139-77-7 typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise quality control, a recurring theme in industry-standard protocols. FAQs in professional communities often revolve around spectral data interpretation and impurity profiling, underscoring the need for accurate documentation.

In summary, 4-((Piperidin-4-yloxy)methyl)pyrrolidin-2-one represents a promising candidate for diverse scientific applications. Its CAS No. 1935139-77-7 serves as a gateway to extensive research, bridging gaps between synthetic challenges and therapeutic innovation. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in cutting-edge chemical and biological studies.